molecular formula C10H12FNO2 B8467926 4-(4-Fluoro-butyl)-pyridine-2-carboxylic acid

4-(4-Fluoro-butyl)-pyridine-2-carboxylic acid

Cat. No.: B8467926
M. Wt: 197.21 g/mol
InChI Key: YHTTWTWPUZWRPW-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

4-(4-Fluoro-butyl)-pyridine-2-carboxylic acid is a useful research compound. Its molecular formula is C10H12FNO2 and its molecular weight is 197.21 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C10H12FNO2

Molecular Weight

197.21 g/mol

IUPAC Name

4-(4-fluorobutyl)pyridine-2-carboxylic acid

InChI

InChI=1S/C10H12FNO2/c11-5-2-1-3-8-4-6-12-9(7-8)10(13)14/h4,6-7H,1-3,5H2,(H,13,14)

InChI Key

YHTTWTWPUZWRPW-UHFFFAOYSA-N

Canonical SMILES

C1=CN=C(C=C1CCCCF)C(=O)O

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a mixture of 4-(4-fluoro-butyl)-pyridine-2-carboxylic acid methyl ester (0.24 g) in THF (3 mL) and water (1 mL) was added lithium hydroxide monohydrate (71.3 mg, 1.7 mmol, 1.5 equiv). The mixture was stirred at rt overnight and diluted with methanol (20 mL). Then H+ resin was added and the mixture was shaken for 10 minutes. The resin was washed with methanol (1×), 1:1 acetonitrile/water (1×), and acetonitrile (1×). The product was eluted with 5% TEA in methanol (4×) and acetonitrile (1×). The combined organic solvents were evaporated and co-evaporated with toluene to provide 4-(4-Fluoro-butyl)-pyridine-2-carboxylic acid (0.22 g, 65%).
Quantity
0.24 g
Type
reactant
Reaction Step One
Name
Quantity
3 mL
Type
solvent
Reaction Step One
Name
Quantity
1 mL
Type
solvent
Reaction Step One
Name
lithium hydroxide monohydrate
Quantity
71.3 mg
Type
reactant
Reaction Step Two
Quantity
20 mL
Type
solvent
Reaction Step Three

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